4-[(anilinocarbonyl)amino]-N-propylbenzamide

• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• IUPAC Name: 4-(phenylcarbamoylamino)-N-propylbenzamide
• InChI: InChI=1S/C17H19N3O2/c1-2-12-18-16(21)13-8-10-15(11-9-13)20-17(22)19-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: MWQSYEAXXZPTGI-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2

Description

4-[(anilinocarbonyl)amino]-N-propylbenzamide, also known as APB, is a chemical compound that has been extensively studied for its potential therapeutic applications. APB belongs to the class of anilide compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[(anilinocarbonyl)amino]-N-propylbenzamide involves its interaction with the TRPV1 and NMDA receptors. 4-[(anilinocarbonyl)amino]-N-propylbenzamide has been shown to bind to the TRPV1 receptor, resulting in the inhibition of its activity. This leads to a decrease in pain sensation and inflammation. 4-[(anilinocarbonyl)amino]-N-propylbenzamide has also been shown to bind to the NMDA receptor, resulting in the inhibition of its activity. This leads to a decrease in learning and memory-related processes.
Biochemical and Physiological Effects:
4-[(anilinocarbonyl)amino]-N-propylbenzamide has various biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of the TRPV1 and NMDA receptors, leading to a decrease in pain sensation, inflammation, and learning and memory-related processes. 4-[(anilinocarbonyl)amino]-N-propylbenzamide has also been shown to have an inhibitory effect on the activity of the GABA receptor, which is involved in the regulation of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(anilinocarbonyl)amino]-N-propylbenzamide in lab experiments include its well-characterized mechanism of action and its potential therapeutic applications. The limitations of using 4-[(anilinocarbonyl)amino]-N-propylbenzamide in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the study of 4-[(anilinocarbonyl)amino]-N-propylbenzamide. One direction is to further investigate its potential therapeutic applications, particularly in the development of novel pain and memory-related therapeutics. Another direction is to investigate its potential toxicity and side effects at different concentrations. Finally, the development of more efficient synthesis methods for 4-[(anilinocarbonyl)amino]-N-propylbenzamide could lead to increased availability and lower costs for researchers.

Synthesis Methods

The synthesis of 4-[(anilinocarbonyl)amino]-N-propylbenzamide involves the reaction of 4-aminobenzoic acid with propionyl chloride, followed by the reaction of the resulting compound with aniline. The final step involves the reaction of the intermediate product with propylamine, resulting in the formation of 4-[(anilinocarbonyl)amino]-N-propylbenzamide. The purity of the synthesized compound can be confirmed by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-[(anilinocarbonyl)amino]-N-propylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have an inhibitory effect on the activity of the TRPV1 receptor, which is involved in pain sensation and inflammation. 4-[(anilinocarbonyl)amino]-N-propylbenzamide has also been shown to have an inhibitory effect on the activity of the NMDA receptor, which is involved in learning and memory. These properties make 4-[(anilinocarbonyl)amino]-N-propylbenzamide a potential candidate for the development of novel pain and memory-related therapeutics.